Cas no 342023-88-5 (1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester
• CAS No: 342023-88-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1462738
• PubChem ID: 23024881
• Update Time: 2025-04-20

1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 3-phenyl-, ethyl ester
• ethyl 3-(5-phenyl-1H-pyrazol-4-yl)propanoate
• SCHEMBL5371838
• ethyl 3-(3-phenyl-1H-pyrazol-4-yl)propionate
• TWXGHHITZNFLIX-UHFFFAOYSA-N
• ethyl 3-(3-phenyl-1H-pyrazol-4-yl]propionate
• DTXSID70629868
• ethyl 3-(3-phenyl-1H-pyrazole-4-yl)propionate
• 342023-88-5

• Inchi： 1S/C14H16N2O2/c1-2-18-13(17)9-8-12-10-15-16-14(12)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,15,16)
• InChI Key： TWXGHHITZNFLIX-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98